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Compound of Interest

Compound Name: Pigment Yellow 138

Cat. No.: B1588180

A Comparative Guide to the Characterization of
Pigment Yellow 138

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the key characterization data for Pigment
Yellow 138, a high-performance quinophthalone pigment. In the absence of a formal inter-
laboratory study, this document synthesizes and compares data from various publicly available
technical datasheets from different suppliers, presented here as a simulated inter-laboratory
comparison. The aim is to offer a comprehensive resource for evaluating the physicochemical
and resistance properties of this pigment, alongside standardized experimental protocols.

Physicochemical Properties: A Comparative
Analysis

The following table summarizes the key physicochemical properties of Pigment Yellow 138 as
reported by different sources. These parameters are crucial for assessing the quality,
performance, and suitability of the pigment for various applications.
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Property Supplier A Supplier B Supplier C Supplier D
Color Index Pigment Yellow Pigment Yellow Pigment Yellow Pigment Yellow
Name 138 138 138 138
C.l. No. 56300 56300 56300 56300
CAS Number 30125-47-4 30125-47-4 30125-47-4 30125-47-4
Chemical
C26H6ClsN204 C26H6ClsN204 C26H6ClsN204 C26H6ClsN204
Formula
Molecular Weight  693.96 g/mol 693.96 g/mol - -
Greenish Yellow
Appearance Yellow Powder Yellow Powder Yellow Powder
Powder
) Similar to ]
Shade Greenish - Greenish
Standard
Tinting Strength
1005 95-105 1005 -
(%)
Oil Absorption (
30-40 30-40 30-40 -
0/100g )
Density (g/cm3) - 1.80 - 1.7
pH Value - 5.0-7.0 8 6.5-7.5
Heat Resistance
. 290 300 280 280
4
Light Fastness
8 8 8

(1-8)

Resistance Properties: A Comparative Overview

The resistance of a pigment to various environmental and chemical factors is critical for its

durability and application range. The following table compares the resistance properties of

Pigment Yellow 138 from different suppliers, typically rated on a scale of 1 to 5, where 5

indicates excellent resistance.
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Resistance . . .
Property Supplier A Supplier B Supplier C
Water Resistance 5 5

Oil Resistance 5

Acid Resistance - 5 5
Alkali Resistance - 5 5
Alcohol Resistance - 5

Ester Resistance - 5

Benzene Resistance - 5

Ketone Resistance - 5

Soap Resistance - 5

Migration Resistance - 5 5

Experimental Protocols

The data presented in this guide is typically generated using standardized test methods. The
following are detailed methodologies for key experiments based on internationally recognized
standards.

Determination of Physicochemical Properties

» Tinting Strength: The relative tinting strength of a colored pigment is determined by visual
comparison or photometric methods against a standard sample. A common standard for this
is ISO 787-16:1986, which involves preparing a dispersion of the pigment with a white paste
and comparing the color with a standard dispersion.

» Oil Absorption: The oil absorption value is determined according to ASTM D281-12(2020) or
ISO 787-5:1980. This method involves adding linseed oil dropwise to a known weight of the
pigment and rubbing with a spatula until a stiff, putty-like paste is formed. The volume of oll
used is then calculated per 100g of pigment.
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o Density: The density of the pigment can be determined using a pycnometer as described in
ASTM D153-84(2020).

e pH Value: The pH of an aqueous suspension of the pigment is measured according to ISO
787-9:1981. A 10% suspension of the pigment in distilled water is prepared, shaken
vigorously, and the pH is measured using a calibrated pH meter.[1]

o Heat Stability: The heat stability is compared using a stoving medium as outlined in ISO 787-
21:1979. The pigment is dispersed in a stoving binder, applied to a panel, and heated at a
specified temperature. The color change is then compared to a standard.[2]

o Light Fastness: Light fastness is typically assessed using the Blue Wool Scale, as described
in ASTM D2616-12(2020). The pigmented sample is exposed to a standardized light source
(e.g., Xenon arc lamp) alongside a set of blue wool standards. The light fastness is rated on
a scale of 1 to 8, where 8 indicates the highest fastness.

Determination of Resistance Properties

» Resistance to Bleeding: The bleeding characteristics of a pigment can be determined by
direct solvent extraction or by overstriping a film, as detailed in ASTM D279-23.[3]

o Chemical Resistance: The resistance to various chemicals (acids, alkalis, solvents) is
generally determined by immersing a pigmented panel in the respective chemical for a
specified period and observing any changes in color or appearance. While specific standards
can vary, the principle is outlined in methods like ASTM D1308-02(2013) for household
chemicals.

Visualizing the Pigment Characterization Workflow

The following diagram illustrates a logical workflow for the comprehensive characterization of
Pigment Yellow 138, from initial sample reception to final data analysis and reporting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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